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Abstract

This technical guide provides a comprehensive overview of the theoretical models used to
describe the nuclear stability and structure of the Gold-193 (1°3Au) isotope. Aimed at
researchers, nuclear scientists, and professionals in related fields, this document synthesizes
experimental data with theoretical frameworks, primarily focusing on the Interacting Boson-
Fermion Model (IBFM) and the Nuclear Shell Model. It outlines the experimental methodologies
employed to probe the structure of 193Au, presents available quantitative data in structured
tables, and utilizes visualizations to elucidate complex experimental and theoretical workflows.
While a complete one-to-one comparison of experimental data with theoretical predictions from
the most recent comprehensive studies is limited by data accessibility, this guide provides a
robust framework for understanding the current state of knowledge.

Introduction to Nuclear Stability and Gold-193

The stability of an atomic nucleus is determined by the complex interplay of forces between its
constituent protons and neutrons. Models that can predict nuclear properties, such as energy
levels, spin, parity, and decay modes, are crucial for advancing our understanding of nuclear
physics. The Gold-193 nucleus, with 79 protons and 114 neutrons, is an odd-A (odd mass
number) nucleus situated in a region of the nuclear chart known for complex structures,
including shape coexistence and transitions. Understanding the stability and structure of 1°3Au
provides a critical testing ground for sophisticated nuclear models.
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Known Experimental Properties of Gold-193

Experimental investigations have determined several key properties of the 1°3Au ground state

and its isomers. These data form the bedrock upon which theoretical models are validated.

Property Value
Mass Number (A) 193
Atomic Number (2) 79
Neutron Number (N) 114

Half-life (T%%)

17.65(15) hours

Decay Mode

100% Electron Capture (EC) / B+ to 193pt

Decay Energy

1.075(9) MeV

Ground State Spin & Parity (JT)

3/2+

Magnetic Dipole Moment (u)

+0.1396(5) uN

Electric Quadrupole Moment (Q)

+0.664(20) barn

Isomeric State 1 (1%3M1Au)

Excitation: 290.20(4) keV; Half-life: 3.9(3) s; Jrt:
11/2-

Isomeric State 2 (193mM2Au)

Excitation: 2486.7(6) keV; Half-life: 150(50) ns;
J1t; (31/2+)

Table 1: Summary of key experimental data for the Gold-193 nucleus.

Theoretical Models of Nuclear Structure

The structure of a complex, many-body system like the 1°3Au nucleus cannot be solved from

first principles alone. Instead, physicists employ models that capture the essential features of

nuclear interactions.

The Nuclear Shell Model
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The Nuclear Shell Model is a foundational model that describes the nucleus in terms of energy
levels, or shells, analogous to the electron shells in atomic physics.[1] Nuclei with specific
"magic numbers" of protons or neutrons (2, 8, 20, 28, 50, 82, 126) exhibit exceptional stability,
which the model explains as filled shells.[1][2]

For an odd-A nucleus like 123Au (Z=79, N=114), its properties are largely determined by the
behavior of the single unpaired nucleon—in this case, the 79th proton—outside of a defined
core. 1%3Au has three proton holes relative to the Z=82 magic shell closure. The model predicts
the spin and parity of the ground state based on the available orbitals for this unpaired nucleon.

The Interacting Boson-Fermion Model (IBFM)

The Interacting Boson-Fermion Model (IBFM) is an extension of the Interacting Boson Model
(IBM), which is highly effective for describing collective states in even-even nuclei.[3][4] In the
IBFM, an odd-A nucleus is modeled as an unpaired fermion (the odd nucleon) coupled to an
even-even core nucleus, which is described by interacting bosons (representing pairs of
nucleons).[5]

This approach is particularly well-suited for nuclei like **3Au, where collective behavior of the
even-even 1°2Pt or 1°4Hg core is coupled with the single-particle motion of the odd proton. A key
study on 1%3Au successfully applied the IBFM, comparing its predictions for positive-parity
states with new experimental data.[6] The model was able to provide a good description of the
level scheme, suggesting it accurately captures the underlying physics of this nucleus.[6]

Experimental Protocols for Studying Gold-193

The study of exotic, unstable nuclei like 1°3Au requires sophisticated experimental techniques
to produce the isotope and measure its properties, typically through the detection of emitted
gamma rays.

Production via Heavy-lon Fusion-Evaporation

A common method to produce nuclei in this mass region is through heavy-ion fusion-
evaporation reactions. In the case of 193Au, a heavy-ion beam is accelerated and directed onto
a stationary target. The projectile and target nuclei fuse, forming a highly excited compound
nucleus, which then "evaporates” several neutrons to de-excite, leaving the desired residual
nucleus. A specific reaction used to populate high-spin states in 1°3Au is:
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184\V + 14N — 198Pg*  193A( + 5n

In this reaction, a beam of 1N ions is accelerated to a specific energy and impinges on a
Tungsten-184 target.

In-Beam Gamma-Ray Spectroscopy

Once produced, the excited 1°3Au nuclei decay towards their ground state by emitting a
cascade of gamma rays. Detecting these gamma rays allows for the reconstruction of the
nuclear level scheme. This is accomplished using an array of high-purity germanium (HPGe)
detectors, which offer excellent energy resolution.

The AFRODITE (African Omnipurpose Detector for Innovative Techniques and Experiments)
array at iThemba LABS in South Africa is an example of such a setup.[3][6] It consists of
multiple Clover detectors (each composed of four HPGe crystals) and Low Energy Photon
Spectrometers (LEPS) to detect gamma rays over a wide energy range.[6] By analyzing
gamma-gamma coincidences—detecting two gamma rays simultaneously—scientists can
establish which transitions occur in a cascade, thereby building the level scheme.

Figure 1: Workflow for the production and spectroscopic study of 193Au.

Click to download full resolution via product page

Theoretical Models vs. Experimental Data

The ultimate test of a nuclear model is its ability to reproduce experimental data. The 2014
study on 123Au provided a detailed comparison between newly observed energy levels and
calculations from the IBFM.

Logical Framework for Comparison

The process of refining nuclear models is an iterative cycle involving prediction,
experimentation, and comparison. This logical relationship ensures that theoretical frameworks
are continuously improved based on empirical evidence.

Figure 2: Logical workflow for validating nuclear models.
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Quantitative Comparison

The abstract of the key 2014 study reports good agreement between the experimental data for
positive-parity states and a general IBFM calculation.[6] This suggests the model successfully
captures the collective and single-particle features of 1°3Au. A more detailed, state-by-state
comparison requires access to the full dataset from that publication. However, we can present
the experimentally known energy levels for context.

Experimental Level Energy (keV) Spin [ Parity (J1)
0.0 3/2+
278.9 1/2+
290.2 11/2-
318.5 5/2+
508.0 712+
686.1 3/2+
732.1 5/2+

Table 2: A selection of experimentally determined low-lying energy levels in 1°3Au. Theoretical
models aim to reproduce these energies and their corresponding quantum numbers.

The study also investigated reduced transition probabilities, such as B(E2) values, which are a
sensitive probe of nuclear collectivity and deformation. The agreement found between
experimental results and IBFM calculations for these values further strengthens the validity of
the model for 123Au.

Conclusion

The nuclear structure of Gold-193 presents a fascinating case study in a region of the nuclear
chart where single-particle and collective degrees of freedom are intricately linked. Theoretical
frameworks, particularly the Nuclear Shell Model and the Interacting Boson-Fermion Model,
provide powerful tools for interpreting its properties. The IBFM, in particular, has been shown to
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successfully reproduce experimental observations of the 1°3Au level structure, confirming its
applicability for odd-A nuclei in this mass region.

Future experimental work with advanced detector arrays will continue to populate higher-spin
states and measure transition probabilities with greater precision. These new data will provide
stricter constraints on theoretical models, leading to a deeper and more refined understanding
of the forces that govern the stability and structure of heavy nuclei. This ongoing synergy
between experiment and theory is essential for pushing the frontiers of nuclear science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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